![molecular formula C24H27N3OS B4135414 N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea](/img/structure/B4135414.png)
N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea
Overview
Description
N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea, also known as BPTU, is a chemical compound that has been widely used in scientific research for its unique properties. BPTU is a thiourea derivative that has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and biology.
Mechanism of Action
The mechanism of action of N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. This compound has also been shown to inhibit the growth of cancer cells in vitro, although the exact mechanism of action is not clear.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of tyrosinase activity and the growth of cancer cells in vitro. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea in lab experiments is its ability to inhibit the activity of various enzymes, which may be useful in studying the role of these enzymes in various biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments involving this compound.
Future Directions
There are many potential future directions for research involving N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea. One area of research could focus on the development of this compound derivatives with improved activity and selectivity. Another area of research could focus on the use of this compound in the treatment of various diseases, including cancer and skin disorders. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the field of medicine and biology.
Scientific Research Applications
N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has been widely used in scientific research for its potential applications in the field of medicine and biology. This compound has been studied for its ability to inhibit the activity of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
1-(4-butylphenyl)-3-[4-(4-methoxyanilino)phenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3OS/c1-3-4-5-18-6-8-21(9-7-18)26-24(29)27-22-12-10-19(11-13-22)25-20-14-16-23(28-2)17-15-20/h6-17,25H,3-5H2,1-2H3,(H2,26,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDPVMNHIIWOCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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